molecular formula C12H10N2O2 B13294906 6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid

6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid

Cat. No.: B13294906
M. Wt: 214.22 g/mol
InChI Key: ZBVBRVOXTNEXRA-UHFFFAOYSA-N
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Description

6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid (CAS: 2090978-77-9) is a pyridine derivative featuring a 4-methylpyridin-3-yl substituent at position 6 and a carboxylic acid group at position 3. Its molecular formula is C₁₂H₁₀N₂O₂, with a molecular weight of 214.22 g/mol. The compound is commercially available through specialized suppliers, indicating its relevance in pharmaceutical and chemical research .

Properties

Molecular Formula

C12H10N2O2

Molecular Weight

214.22 g/mol

IUPAC Name

6-(4-methylpyridin-3-yl)pyridine-3-carboxylic acid

InChI

InChI=1S/C12H10N2O2/c1-8-4-5-13-7-10(8)11-3-2-9(6-14-11)12(15)16/h2-7H,1H3,(H,15,16)

InChI Key

ZBVBRVOXTNEXRA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NC=C1)C2=NC=C(C=C2)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid can be achieved through various synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically employs palladium catalysts and boron reagents under mild and functional group-tolerant conditions.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimization of reaction conditions, use of cost-effective reagents, and implementation of efficient purification techniques, would likely be applied to produce this compound on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.

    Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.

    Substitution: Electrophilic and nucleophilic substitution reactions can occur at the pyridine rings.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under appropriate conditions.

Major Products

    Oxidation: Pyridine N-oxides.

    Reduction: Alcohols or aldehydes.

    Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid has several scientific research applications:

Mechanism of Action

The mechanism of action of 6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways and molecular targets involved are subject to ongoing research and may vary depending on the specific context of its use .

Comparison with Similar Compounds

Structural and Physicochemical Properties

A comparative table of key parameters is provided:

Compound Name Substituent at Position 6 Molecular Formula Molecular Weight (g/mol) Notable Features
6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid 4-Methylpyridin-3-yl C₁₂H₁₀N₂O₂ 214.22 Commercial availability; balanced lipophilicity and aromatic interactions
6-(Methylcarbamoyl)pyridine-3-carboxylic acid Methylcarbamoyl C₈H₈N₂O₃ 180.16 Carbamoyl group enhances hydrogen bonding; lower molecular weight
6-Amino-5-(4-chloro-3-methylphenyl)pyridine-3-carboxylic acid 4-Chloro-3-methylphenyl (position 5) C₁₃H₁₁ClN₂O₂ 270.69 Chlorine increases lipophilicity; amino group enhances solubility
6-[(3,3,5-Trimethylcyclohexyl)oxy]pyridine-3-carboxylic acid 3,3,5-Trimethylcyclohexyloxy C₁₅H₂₁NO₃ 263.33 Bulky substituent; high lipophilicity and steric hindrance
6-[(4-Chlorophenyl)amino]pyridine-3-carboxylic acid 4-Chlorophenylamino C₁₂H₉ClN₂O₂ 248.67 Anilino group with chlorine; potential for enhanced metabolic stability
6-(Difluoromethyl)-4-isobutyl-2-(trifluoromethyl)pyridine-3-carboxylic acid Difluoromethyl, isobutyl, trifluoromethyl C₁₃H₁₂F₅NO₂ 317.24 Fluorine atoms increase electronegativity and bioavailability

Biological Activity

6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid, also known as a pyridine derivative, has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores the compound's biological activity, mechanisms of action, and relevant case studies, supported by data tables and detailed research findings.

Overview of Biological Activities

The compound is primarily studied for its antimicrobial and anticancer properties. Research indicates that it may interact with specific molecular targets, modulating various biological pathways. Below is a summary of its key biological activities:

  • Antimicrobial Activity : Exhibits efficacy against various bacterial strains.
  • Anticancer Activity : Demonstrates potential in inhibiting cancer cell proliferation.
  • Anti-inflammatory Effects : May reduce inflammation through modulation of specific pathways.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of 6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid. The compound has shown effectiveness against a range of pathogens, including antibiotic-resistant strains.

Bacterial Strain Minimum Inhibitory Concentration (MIC)
Escherichia coli50 µM
Staphylococcus aureus75 µM
Pseudomonas aeruginosa100 µM

These findings suggest that the compound could serve as a promising candidate in the development of new antimicrobial agents, particularly against resistant strains .

Anticancer Activity

The anticancer potential of this compound has been investigated in various cancer cell lines. In vitro studies have demonstrated that it can inhibit cell growth and induce apoptosis in cancer cells.

Case Study: Inhibition of MCF-7 Breast Cancer Cells

In a study involving MCF-7 breast cancer cells, 6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid exhibited significant cytotoxicity:

  • IC50 Value : 225 µM
  • Mechanism : Induction of apoptosis and cell cycle arrest at the S phase.

This suggests that the compound may disrupt normal cell cycle progression, leading to increased cell death .

The mechanism by which 6-(4-Methylpyridin-3-yl)pyridine-3-carboxylic acid exerts its biological effects is believed to involve:

  • Enzyme Inhibition : Binding to specific enzymes or receptors, which alters their activity.
  • Signal Pathway Modulation : Influencing pathways related to inflammation and cell proliferation.

For example, in inflammatory models, the compound has been shown to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 .

Research Findings and Future Directions

Ongoing research aims to further elucidate the structure-activity relationships (SAR) of this compound and its analogs. Studies are focusing on optimizing its pharmacokinetic properties and enhancing its selectivity for target pathways.

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